Cas no 102993-41-9 (Butanoic acid, 2-[(3-fluorophenyl)methylene]-3-oxo-, methyl ester)

• Product Name: Butanoic acid, 2-[(3-fluorophenyl)methylene]-3-oxo-, methyl ester
• CAS No: 102993-41-9
• MF: C₁₂H₁₁FO₃
• MW: 222.212347269058
• CID: 1137342
• Update Time: 2024-07-26

Butanoic acid, 2-[(3-fluorophenyl)methylene]-3-oxo-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 2-[(3-fluorophenyl)methylene]-3-oxo-, methyl ester

• Inchi： 1S/C12H11FO3/c1-8(14)11(12(15)16-2)7-9-4-3-5-10(13)6-9/h3-7H,1-2H3
• InChI Key： ZMCWNBDTXYCDEZ-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C(=CC1=CC=CC(F)=C1)C(=O)C

Computed Properties

• Exact Mass: 222.06923

Experimental Properties

• Density: 1.204±0.06 g/cm3(Predicted)
• Boiling Point: 312.9±27.0 °C(Predicted)
• PSA: 43.37